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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylazophenol, also known as 4-Hydroxyazobenzene or Solvent Yellow 7, is a versatile

azo dye with applications in various scientific fields, including histology and diagnostic assay

manufacturing.[1] Its chemical structure, characterized by an azo group (-N=N-) linking two

aromatic rings, one of which is substituted with a hydroxyl group, imparts the properties of a

lysochrome. Lysochromes, or fat-soluble dyes, are utilized in microscopy to visualize

hydrophobic substances, most notably lipids, within biological specimens.[2][3][4] The staining

mechanism of these dyes is a physical process based on their preferential solubility in the

target lipid structures over the solvent in which they are applied.[2][5][6] When a tissue section

is immersed in a solution of a lysochrome, the dye molecules partition into the intracellular lipid

droplets, rendering them visible under a microscope.[5][6]

While specific, validated staining protocols for 4-Phenylazophenol are not extensively

documented in mainstream histological literature, its properties as an azo dye soluble in

organic solvents like ethanol and acetone strongly suggest its utility as a lipid stain.[1] The

following application notes and protocols have been developed by adapting established

methods for other well-known lysochromes, such as the Sudan series of dyes (e.g., Sudan III,

Sudan IV, and Sudan Black B) and Oil Red O, which share a similar staining principle.[5][7][8]
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A comprehensive understanding of the physicochemical properties of 4-Phenylazophenol is
crucial for its effective application in staining techniques.

Property Value Reference

Synonyms
4-Hydroxyazobenzene,

Solvent Yellow 7, C.I. 11800
[9]

CAS Number 1689-82-3 [9]

Molecular Formula C₁₂H₁₀N₂O [1]

Molecular Weight 198.22 g/mol [1]

Appearance
Orange to amber to dark red

powder
[1]

Melting Point 150-152 °C

Solubility

Soluble in acetone and

ethanol; slightly soluble in hot

water

[1]

Maximum Absorbance (λmax) 347 nm (in methanol)

Principle of Staining
The staining mechanism of 4-Phenylazophenol, as a lysochrome, is based on a simple

physical process of differential solubility, rather than a chemical reaction with cellular

components. This principle is often referred to as "like dissolves like."
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Mechanism of Lysochrome Staining
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Experimental Workflow for Staining Frozen Sections

Start:
Frozen Tissue Section

Fixation
(10% Formalin)

Wash
(Distilled Water)

Dehydration
(70% Ethanol)

Staining
(4-Phenylazophenol Solution)

Differentiation
(70% Ethanol)

Wash
(Distilled Water)

Counterstain (Optional)
(Hematoxylin)

Mounting
(Aqueous Medium)

No CounterstainWash
(Tap Water)

Blueing (Optional)

Microscopic
Examination

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b142808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Phenylazophenol | CAS 1689-82-3 | S10150 | TriStains | Histology [tristains.com]

2. stainsfile.com [stainsfile.com]

3. Lysochrome - Wikipedia [en.wikipedia.org]

4. interchim.fr [interchim.fr]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. microbenotes.com [microbenotes.com]

8. benchchem.com [benchchem.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes and Protocols for 4-Phenylazophenol
in Microscopy Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142808#use-of-4-phenylazophenol-in-staining-
techniques-for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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